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Compound of Interest

Compound Name: Diglycolic acid-d4
CAS No.: 1032504-39-4
Cat. No.: B15553869

Get Quote

. J

The top section of any CoA provides essential identifying information for the specific batch of
the product. This ensures full traceability from the manufacturer to the end-user.[1]
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Parameter Example Value Description

The common chemical name
Product Name Diglycolic acid-d4 appended with "-d4" to indicate

four deuterium atoms.

A unique numerical identifier
CAS Number 1032504-39-4 assigned by the Chemical

Abstracts Service.[4]

The manufacturer's internal
Catalogue Number M-12345
product code.

A unique code for a specific
Lot / Batch Number A20251209 production batch, ensuring
batch-to-batch traceability.[1]

The elemental composition,
Molecular Formula C4H2D40s explicitly showing the

deuterium (D) atoms.[4]

The mass of one mole of the

Molecular Weight 138.11 g/mol
deuterated compound.[4]
) The date on which the quality
Date of Analysis 2025-12-09
control tests were performed.
The date by which the material
should be re-analyzed to
Retest Date 2028-12-09

ensure it still meets

specifications.

Quantitative Analysis Summary

This core section presents the results of all analytical tests performed on the batch. The data is
compared against pre-defined specifications to confirm the quality of the material.

Table 1: Physicochemical Properties
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Test Specification Result
Appearance White to Off-White Solid Conforms
Solubility Soluble in Water, Methanol Conforms
Melting Point 140-144 °C 142.5°C

ble 2: Identi | Puri

Test Method Specification Result
Structural

} ) 1H NMR Spectroscopy  Conforms to Structure  Conforms
Confirmation

] ) Mass Spectrometry

Mass Confirmation (ESD) Conforms to Structure ~ Conforms
Chemical Purity HPLC (UV, 210 nm) >98.0% 99.5%
Isotopic Purity Mass Spectrometry =98 atom % D 99.2 atom % D
Deuterium

) 1H NMR Spectroscopy =99%
Incorporation

Conforms

Detailed Experimental Methodologies

To ensure scientific rigor and allow for replication, the CoA references the specific analytical

methods used to generate the results.

Protocol 1: *H NMR Spectroscopy for Structural

Confirmation

e Objective: To confirm the chemical structure and determine the degree of deuterium

incorporation.

e Instrumentation: Bruker AVANCE 400 MHz NMR Spectrometer.

o Sample Preparation: The sample was dissolved in a suitable deuterated solvent, such as

Dimethyl Sulfoxide-de (DMSO-ds).
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Procedure: The *H NMR spectrum was acquired at room temperature. The absence or
significant reduction of proton signals at the sites of deuteration, relative to the non-
deuterated standard, confirms successful labeling. The chemical shifts of the remaining
protons are compared to a reference spectrum of unlabeled Diglycolic acid.[6]

Data Analysis: The spectrum is analyzed for characteristic peaks corresponding to the
Diglycolic acid structure. The integration of the residual proton signals at the labeled
positions is used to confirm a high percentage of deuterium incorporation.

Protocol 2: LC-MS for Identity and Isotopic Purity

Objective: To confirm the molecular weight of the deuterated compound and assess its
isotopic purity.

Instrumentation: Agilent 1290 Infinity Il LC system coupled to a 6545XT AdvanceBio Q-TOF
Mass Spectrometer.

Liquid Chromatography (LC) Method:
o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

o Mobile Phase: A gradient of Water with 0.1% Formic Acid (A) and Acetonitrile with 0.1%
Formic Acid (B).

o Flow Rate: 0.4 mL/min.
Mass Spectrometry (MS) Method:
o lonization Mode: Electrospray lonization, Negative (ESI-).

o Analysis: The mass spectrum is analyzed for the [M-H]~ ion. For Diglycolic acid-d4, this
corresponds to a mass-to-charge ratio (m/z) consistent with its molecular weight.

o Isotopic Purity Calculation: Isotopic purity is determined by analyzing the relative
abundance of the H/D isotopolog ions.[7][8] The percentage is calculated from the ion
intensities of the fully deuterated species (d4) versus the lesser-deuterated species (dO to
d3).
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Protocol 3: HPLC for Chemical Purity

o Objective: To determine the percentage of the main compound relative to any chemical

impurities.
e Instrumentation: Shimadzu Prominence HPLC system with UV-Vis Detector.
e Method:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o

[¢]

Mobile Phase: Isocratic or gradient elution with an appropriate aqueous/organic mobile

phase.

[¢]

Detection: UV detection at 210 nm.

Quantification: The area percentage of the main peak is calculated relative to the total

[¢]

area of all peaks in the chromatogram.

Visualizing Workflows

Diagrams help to clarify the logical structure of the CoA and the experimental processes behind
the data.
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Product & Batch Identification

Product Name
CAS Number
Catalogue Number

Lot Number
Formula & MW
Analysis & Retest Dates

Analytical Testing & Results

Physicochemical Tests
(Appearance, Solubility)

Identity Tests
(NMR, MS)

Purity Tests
(HPLC, Isotopic Purity)

Cetrtification

Results vs. Specifications

l

Quality Control Approval
(Signature & Date)

Click to download full resolution via product page

A logical workflow illustrating the structure of a Certificate of Analysis.
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General Workflow for Purity Analysis (LC-MS)

Preparation Analysis Data Processing Reporting

. . . e Chromatographic Mass Spectrometric Calculate Purity / .
Weigh Sample Dissolve in Solvent memmg Injectinto LC Separation Detection Emmg 'Ntegrate Peaks Isotopic Enrichment —| Final Result on CoA
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An experimental workflow for purity analysis using Liquid Chromatography-Mass Spectrometry.

Conclusion

The Certificate of Analysis for Diglycolic acid-d4 is more than a simple data sheet; it is a
comprehensive quality passport. For scientists in regulated and research environments, a
thorough understanding of its components—from batch identifiers to detailed analytical
protocols—is essential. It provides the necessary assurance that the material is of high quality,
meets all required specifications, and is suitable for its intended use in sensitive analytical
applications, thereby upholding the integrity and validity of the research data generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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